Cas no 1798036-62-0 (3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide
• CAS No: 1798036-62-0
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• CID: 5962686
• PubChem ID: 71809516
• Update Time: 2025-06-08

3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide
• 3-(4-chlorophenyl)sulfonyl-N-ethylazetidine-1-carboxamide
• AKOS024565047
• 3-((4-chlorophenyl)sulfonyl)-N-ethylazetidine-1-carboxamide
• 1798036-62-0
• F6442-2982

• Inchi： 1S/C12H15ClN2O3S/c1-2-14-12(16)15-7-11(8-15)19(17,18)10-5-3-9(13)4-6-10/h3-6,11H,2,7-8H2,1H3,(H,14,16)
• InChI Key： BLNUHXKXRNMEGP-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 302.0491912g/mol
• Monoisotopic Mass: 302.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide (CAS No. 1798036-62-0)

The compound 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide (CAS No. 1798036-62-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorobenzenesulfonyl moiety, an azetidine ring, and an N-ethylcarboxamide side chain. These features contribute to its potential applications in pharmaceutical research and material science. The presence of the chlorobenzenesulfonyl group, in particular, suggests reactivity that may be leveraged in drug design or catalysis.

In recent years, the demand for novel sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring azetidine derivatives like 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide for their potential as enzyme inhibitors or receptor modulators. This aligns with the growing interest in small-molecule therapeutics and targeted drug delivery systems, topics frequently searched in academic and industrial databases. The compound’s carboxamide functionality further enhances its compatibility with biological systems, making it a candidate for bioactive molecule development.

The synthesis of 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide typically involves multi-step organic reactions, including sulfonylation and amidation. Its CAS No. 1798036-62-0 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, addressing common queries about compound validation methods.

From an industrial perspective, this compound’s potential extends to high-value chemical intermediates. Its chlorobenzenesulfonyl group may be exploited in the synthesis of agrochemicals or specialty polymers, reflecting broader trends in sustainable chemistry and green synthesis. These topics resonate with current searches on eco-friendly chemical processes and circular economy initiatives, underscoring the relevance of such molecules in modern applications.

In summary, 3-(4-chlorobenzenesulfonyl)-N-ethylazetidine-1-carboxamide (CAS No. 1798036-62-0) represents a promising scaffold for diverse scientific endeavors. Its structural attributes align with contemporary research priorities, including drug discovery and functional materials, while its synthetic accessibility meets industrial demands for scalability. As interest in tailored organic compounds grows, this molecule is poised to attract further attention from both academic and commercial sectors.